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Compound of Interest

Compound Name:
Ethyl 2-(4-Fluorophenyl)-4-

methylthiazole-5-carboxylate

Cat. No.: B1312530 Get Quote

In-Depth Technical Guide: Ethyl 2-(4-
Fluorophenyl)-4-methylthiazole-5-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-(4-Fluorophenyl)-4-
methylthiazole-5-carboxylate, a heterocyclic compound of interest in medicinal chemistry and

drug discovery. This document details its chemical identifiers, a plausible synthetic route based

on established methodologies, and a discussion of the potential biological significance of this

class of compounds.

Core Data and Identifiers
A summary of the key chemical identifiers for Ethyl 2-(4-Fluorophenyl)-4-methylthiazole-5-
carboxylate is presented below.
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Identifier Value

CAS Number 317319-17-8[1][2]

IUPAC Name
ethyl 2-(4-fluorophenyl)-4-methyl-1,3-thiazole-5-

carboxylate[1]

Molecular Formula C₁₃H₁₂FNO₂S[1]

Molecular Weight 279.3 g/mol

Canonical SMILES CCOC(=O)C1=C(C)N=C(S1)C2=CC=C(F)C=C2

InChI

InChI=1S/C13H12FNO2S/c1-3-17-13(16)11-

8(2)15-12(18-11)9-4-6-10(14)7-5-9/h4-

7H,3H2,1-2H3

InChI Key JSUXMRIOSHOTNY-UHFFFAOYSA-N[1]

MDL Number MFCD08443675[1]

Synthesis Protocol: Adapted Hantzsch Thiazole
Synthesis
The synthesis of Ethyl 2-(4-Fluorophenyl)-4-methylthiazole-5-carboxylate can be achieved

via the well-established Hantzsch thiazole synthesis. This method involves the condensation of

an α-haloketone with a thioamide. While a specific protocol for this exact compound is not

readily available in the cited literature, the following procedure is adapted from the synthesis of

structurally similar compounds.

Reaction Scheme:

4-Fluorothiobenzamide +

Ethyl 2-chloroacetoacetate

Ethyl 2-(4-Fluorophenyl)-4-methylthiazole-5-carboxylateHeat, Ethanol
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Caption: Plausible synthesis of Ethyl 2-(4-Fluorophenyl)-4-methylthiazole-5-carboxylate.

Experimental Protocol:

Reaction Setup: To a solution of 4-fluorothiobenzamide (1 equivalent) in a suitable solvent

such as ethanol, add ethyl 2-chloroacetoacetate (1 equivalent).

Reaction Conditions: The reaction mixture is then heated to reflux and stirred for several

hours. The progress of the reaction should be monitored by an appropriate technique, such

as Thin Layer Chromatography (TLC).

Work-up: Upon completion, the reaction mixture is cooled to room temperature. The solvent

is removed under reduced pressure. The resulting residue is then dissolved in an organic

solvent like ethyl acetate and washed with a saturated aqueous solution of sodium

bicarbonate and subsequently with brine.

Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the

solvent is evaporated. The crude product can be purified by column chromatography on

silica gel to yield the pure Ethyl 2-(4-Fluorophenyl)-4-methylthiazole-5-carboxylate.

Biological Activity and Potential Applications
While specific biological data for Ethyl 2-(4-Fluorophenyl)-4-methylthiazole-5-carboxylate is

not extensively documented in publicly available literature, the thiazole scaffold is a well-

recognized pharmacophore present in numerous biologically active compounds. Derivatives of

2-aryl-thiazole have demonstrated a wide range of pharmacological activities, suggesting

potential avenues of research for this compound.

Thiazole-containing molecules have been reported to exhibit activities including:

Antimicrobial and Antifungal Activity: Various substituted thiazoles have been synthesized

and evaluated for their efficacy against a range of bacterial and fungal strains.[3][4]

Anticancer Activity: The thiazole nucleus is a key component of several anticancer agents.

The mechanism of action often involves the inhibition of specific kinases or other cellular
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signaling pathways crucial for cancer cell proliferation.[5]

Antiviral Activity: Certain thiazole derivatives have shown promise as antiviral agents,

including activity against flaviviruses.[6]

Enzyme Inhibition: Fluorinated thiazole derivatives have been investigated as inhibitors of

enzymes such as α-amylase, suggesting potential applications in the management of

diabetes.[1][7]

The presence of the 4-fluorophenyl group in the target molecule is significant, as fluorine

substitution is a common strategy in medicinal chemistry to enhance metabolic stability, binding

affinity, and other pharmacokinetic properties.[1][7]

Signaling Pathways and Experimental Workflows
Given the absence of specific studies on Ethyl 2-(4-Fluorophenyl)-4-methylthiazole-5-
carboxylate, a definitive signaling pathway cannot be depicted. However, based on the

activities of related thiazole compounds, a hypothetical workflow for preliminary biological

screening can be proposed.

Experimental Workflow for Biological Screening:

Synthesized Compound

Primary Antimicrobial Screening
(e.g., MIC assay)

Cytotoxicity Assay
(e.g., MTT on cancer cell lines)

Enzyme Inhibition Assay
(e.g., Kinase or Amylase)

Identification of Biological 'Hit'

Target Identification & Pathway Analysis
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Caption: A generalized workflow for the initial biological evaluation of the title compound.

This workflow outlines a rational approach to elucidating the biological profile of Ethyl 2-(4-
Fluorophenyl)-4-methylthiazole-5-carboxylate, starting from broad screening assays to

more focused mechanistic studies upon the identification of a significant biological effect.

Researchers are encouraged to explore these avenues to unlock the therapeutic potential of

this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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